Cas no 2904-74-7 (Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)-)

2904-74-7 structure
Product name:Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)-
CAS No:2904-74-7
MF:C18H17NO
MW:263.333684682846
CID:1437585
Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)-
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- Inchi: 1S/C18H17NO/c1-12-9-13(2)18(14(3)10-12)16-11-17(20-19-16)15-7-5-4-6-8-15/h4-11H,1-3H3
- InChI Key: BCSYLRRYTGVXNP-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)=CC(C2=C(C)C=C(C)C=C2C)=N1
Computed Properties
- Exact Mass: 263.13111
Experimental Properties
- Density: 1.075±0.06 g/cm3(Predicted)
- Melting Point: 76 °C
- Boiling Point: 395.5±11.0 °C(Predicted)
- PSA: 26.03
- pka: -2.76±0.29(Predicted)
Isoxazole, 5-phenyl-3-(2,4,6-trimethylphenyl)- Related Literature
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Tian Wen,Jian Zhang CrystEngComm, 2016,18, 218-221
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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5. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
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